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Compound of Interest

Compound Name:

N-(3-

ethoxyphenyl)cyclohexanecarboxa

mide

Cat. No.: B268000 Get Quote

An In-depth Technical Guide to N-(3-ethoxyphenyl)cyclohexanecarboxamide

For professionals in research, chemical synthesis, and drug development, this document

provides a comprehensive overview of the chemical properties, synthesis, and potential

biological relevance of N-(3-ethoxyphenyl)cyclohexanecarboxamide.

Chemical Properties and Data
While specific experimental data for N-(3-ethoxyphenyl)cyclohexanecarboxamide is not

readily available in public databases, its properties can be reliably predicted based on its

constituent functional groups and the known properties of analogous compounds.

Table 1: Calculated Physicochemical Properties of N-(3-
ethoxyphenyl)cyclohexanecarboxamide
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Property Value Source

IUPAC Name

N-(3-

ethoxyphenyl)cyclohexanecarb

oxamide

N/A

Molecular Formula C₁₅H₂₁NO₂ Calculated

Molecular Weight 247.33 g/mol Calculated

CAS Number Not found N/A

Predicted XLogP3 3.5 Predicted

Predicted Hydrogen Bond

Donor Count
1 Predicted

Predicted Hydrogen Bond

Acceptor Count
2 Predicted

Predicted Rotatable Bond

Count
4 Predicted

Predicted Topological Polar

Surface Area
38.3 Å² Predicted

Synthesis Protocol
The synthesis of N-(3-ethoxyphenyl)cyclohexanecarboxamide can be achieved via a

standard acylation reaction. This involves the reaction of 3-ethoxyaniline with

cyclohexanecarbonyl chloride. Below is a representative experimental protocol based on

general methods for the synthesis of N-aryl amides.

Reaction Scheme

3-Ethoxyaniline + Cyclohexanecarbonyl
chloride

Pyridine, DCM
0 °C to RT N-(3-ethoxyphenyl)cyclohexanecarboxamide

Click to download full resolution via product page
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Caption: Synthesis of N-(3-ethoxyphenyl)cyclohexanecarboxamide.

Experimental Methodology
Materials:

3-Ethoxyaniline

Cyclohexanecarbonyl chloride

Pyridine (or another suitable base, e.g., triethylamine)

Dichloromethane (DCM) or other suitable aprotic solvent

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 3-ethoxyaniline (1 equivalent) and pyridine (1.2 equivalents) in anhydrous

dichloromethane.

Addition of Acyl Chloride: Cool the solution to 0 °C using an ice bath. To this stirred solution,

add a solution of cyclohexanecarbonyl chloride (1.1 equivalents) in anhydrous

dichloromethane dropwise over 15-30 minutes.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for 4-12 hours. The progress of the reaction can be monitored by

thin-layer chromatography (TLC).
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Workup: Upon completion, dilute the reaction mixture with dichloromethane. Wash the

organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel using

a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization

from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Potential Signaling Pathways and Biological Activity
While no specific biological activities or signaling pathway interactions have been documented

for N-(3-ethoxyphenyl)cyclohexanecarboxamide, the broader class of N-aryl carboxamides

has been investigated for a range of biological effects.

Areas of Investigation for Analogous Compounds
Derivatives of N-aryl carboxamides have shown potential in various therapeutic areas,

suggesting possible avenues for investigation for N-(3-
ethoxyphenyl)cyclohexanecarboxamide. These areas include:

Anti-inflammatory Activity: Some N-aryl glycine derivatives have been synthesized and

evaluated for their anti-inflammatory properties.

Antimicrobial and Antimycobacterial Effects: N-alkoxyphenyl-3-hydroxynaphthalene-2-

carboxanilides have demonstrated activity against various bacterial and mycobacterial

strains. For instance, N-(3-ethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide was

identified as a potent inhibitor of photosynthetic electron transport.[1][2][3]

Sensory Modulation: Certain N-aryl-hydroxyalkylidene-carboxamide compounds have been

explored for their effects on sensory processes, including the perception of itch and pain.

Logical Workflow for Biological Evaluation
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Caption: Workflow for assessing biological activity.

This guide provides a foundational understanding of N-(3-
ethoxyphenyl)cyclohexanecarboxamide for research and development purposes. Further

experimental work is necessary to fully characterize this compound and explore its potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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